Cas no 11043-72-4 (4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, (3aR,4S,7R,7aS)-)

• Product Name: 4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, (3aR,4S,7R,7aS)-
• CAS No: 11043-72-4
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 190211
• PubChem ID: 198727
• Update Time: 2025-04-19

4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, (3aR,4S,7R,7aS)- Chemical and Physical Properties

Names and Identifiers

• 4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, (3aR,4S,7R,7aS)-
• (3aR)-3a,4,5,6,7,7aα-Hexahydro-3aα-methyl-4β,7β-epoxyisobenzofuran-1,3-dione
• (S)-(-)-palasonin
• (-)-Palasonin
• 4,7-Epoxyisobenzofuran-1,3-dione,hexahydro-3a-methyl-, [3aR-(3aa,4b,7b,7aa)]-
• Demethylcantharidin
• Palasonin (8CI)
• Palasonin
• 3a-Methylhexahydro-4,7-epoxy-2-benzofuran-1,3-dione
• CHEMBL5219035
• DTXSID30925878
• BRN 4938182
• (3aR)-3a,4,5,6,7,7aalpha-Hexahydro-3aalpha-methyl-4beta,7beta-epoxyisobenzofuran-1,3-dione
• SCHEMBL3496270
• 4,7-Epoxyisobenzofuran-1,3-dione, hexahydro-3a-methyl-, (3a-alpha,4-beta,7-beta,7a-alpha)-
• 127380-62-5
• Hexahydro-3a-methyl-4,7-epoxyisobenzofuran-1,3-dione, (3a-alpha,4-beta,7-beta,7a-alpha)-
• 11043-72-4
• (1S,2R,6S,7R)-2-Methyl-4,10-dioxatricyclo[5.2.1.02,6]decane-3,5-dione

• Inchi： 1S/C9H10O4/c1-9-5-3-2-4(12-5)6(9)7(10)13-8(9)11/h4-6H,2-3H2,1H3/t4-,5+,6+,9+/m1/s1
• InChI Key： RJXMWQSSXZMNIT-OLHMAJIHSA-N
• SMILES： O1[C@@H]2CC[C@H]1[C@@]1(C(=O)OC([C@@H]12)=O)C

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.409
• Boiling Point: 339.7°C at 760 mmHg
• Flash Point: 154.1°C
• Refractive Index: 1.548
• PSA: 52.6
• LogP: 0.25350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans